N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H9F2N3OS2/c1-6-15-16-11(19-6)18-5-10(17)14-7-2-3-8(12)9(13)4-7/h2-4H,5H2,1H3,(H,14,17)
• InChI Key: VOMNUKMWZLPERD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C11H9F2N3OS2
• Molecular Weight: 301.3 g/mol

Description

N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide, also known as DFTMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is not fully understood. However, studies have suggested that it may exert its biological activities by modulating various signaling pathways. For example, N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been found to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been found to modulate the NF-κB pathway, which plays a crucial role in inflammation.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been found to exhibit various biochemical and physiological effects. Studies have shown that it can induce oxidative stress and DNA damage in cancer cells, leading to cell death. Moreover, N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been found to inhibit the activity of various enzymes, such as topoisomerase II and β-glucuronidase. It has also been found to modulate the levels of various biomolecules, such as cytokines and growth factors.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Moreover, it exhibits potent biological activities at relatively low concentrations, making it a cost-effective research tool. However, one of the limitations of N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is its poor solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide. One potential area of research is its use in cancer therapy. Further studies are needed to elucidate the exact mechanism of action of N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide in cancer cells and to determine its efficacy in preclinical and clinical trials. Another potential area of research is its use as an antimicrobial agent. Studies are needed to determine its efficacy against various bacterial and fungal strains and to assess its potential toxicity. Moreover, N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been found to exhibit anti-inflammatory activity, and further studies are needed to determine its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Conclusion:
In conclusion, N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is a promising chemical compound that exhibits various biological activities. It has been extensively studied for its potential therapeutic applications, including cancer therapy, antimicrobial activity, and anti-inflammatory activity. Further research is needed to fully elucidate its mechanism of action and to determine its efficacy in various preclinical and clinical settings.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antimicrobial, and anti-inflammatory activities. Studies have shown that N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy. It has also been found to inhibit the growth of various bacterial and fungal strains, indicating its potential as an antimicrobial agent. Moreover, N-(3,4-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.